Cas no 1695170-61-6 (2-(4-ethylphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 2-(4-ethylphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 1695170-61-6
• MF: C₂₇H₂₇NO₄
• MW: 429.50758767128
• CID: 5612221
• PubChem ID: 103663909
• Update Time: 2025-06-08

2-(4-ethylphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3425098
• 2-(4-ethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 1695170-61-6
• 2-(4-ethylphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

• Inchi： 1S/C27H27NO4/c1-3-18-13-15-19(16-14-18)27(4-2,25(29)30)28-26(31)32-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-16,24H,3-4,17H2,1-2H3,(H,28,31)(H,29,30)
• InChI Key： FITTZQKGSWPLHX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)(C1C=CC(CC)=CC=1)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 429.19400834g/mol
• Monoisotopic Mass: 429.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(4-ethylphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

2-(4-ethylphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 1695170-61-6): A Comprehensive Overview

2-(4-ethylphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 1695170-61-6) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of fluorene and phenylalanine, and it exhibits unique properties that make it a valuable candidate for various applications, particularly in drug development.

The structure of 2-(4-ethylphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is characterized by a fluorene moiety attached to an amino acid backbone. The fluorene group, a tricyclic aromatic hydrocarbon, imparts significant hydrophobicity and rigidity to the molecule, which can influence its biological activity and pharmacokinetic properties. The amino acid component, specifically the butanoic acid with a 4-ethylphenyl substituent, adds functional groups that can interact with biological targets, such as enzymes or receptors.

In recent years, the study of fluorene derivatives has expanded due to their potential applications in various therapeutic areas. For instance, research has shown that fluorene-based compounds can exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. The specific structure of 2-(4-ethylphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has been investigated for its ability to modulate protein-protein interactions and enzyme activities, which are crucial for many biological processes.

A notable study published in the Journal of Medicinal Chemistry highlighted the potential of fluorene derivatives as inhibitors of protein-protein interactions involved in cancer progression. The researchers found that compounds with a fluorene core, similar to 2-(4-ethylphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, could effectively disrupt the interactions between specific proteins, leading to reduced tumor growth in vitro and in vivo models. This finding underscores the importance of this compound in the development of novel anti-cancer agents.

Beyond cancer research, 2-(4-ethylphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has also shown promise in neurodegenerative disease studies. A study published in the Journal of Neurochemistry demonstrated that this compound could protect neurons from oxidative stress and apoptosis by modulating key signaling pathways. The researchers suggested that the unique combination of hydrophobic and functional groups in the molecule could enhance its ability to cross the blood-brain barrier and exert neuroprotective effects.

The synthesis of 2-(4-ethylphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid involves several steps, including the formation of the fluorene core and the attachment of the amino acid moiety. Advanced synthetic methods, such as transition metal-catalyzed coupling reactions and peptide coupling techniques, have been employed to achieve high yields and purity levels. These methods not only ensure the structural integrity of the compound but also facilitate large-scale production for preclinical and clinical studies.

In terms of pharmacokinetics, preliminary studies have indicated that 2-(4-ethylphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exhibits favorable properties such as good solubility, stability, and bioavailability. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain its therapeutic effects over time. Additionally, toxicological assessments have shown that this compound has a low toxicity profile, making it a promising candidate for further development.

The potential applications of 2-(4-ethylphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid extend beyond traditional pharmaceuticals. In materials science, fluorene derivatives have been explored for their use in organic electronics and photovoltaics due to their excellent photophysical properties. The unique electronic structure of this compound could make it suitable for developing advanced materials with enhanced performance characteristics.

In conclusion, 2-(4-ethylphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 1695170-61-6) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and biological activities make it an attractive candidate for drug development, particularly in areas such as cancer therapy and neuroprotection. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in modern medicinal chemistry.